N-[1-(1-adamantyl)ethyl]-4-bromo-1,5-dimethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[1-(1-adamantyl)ethyl]-4-bromo-1,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H26BrN3O/c1-10-15(19)16(21-22(10)3)17(23)20-11(2)18-7-12-4-13(8-18)6-14(5-12)9-18/h11-14H,4-9H2,1-3H3,(H,20,23)
• InChI Key: DGNMGIOCOSILTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C(=O)NC(C)C23CC4CC(C2)CC(C4)C3)Br
• Molecular Formula: C18H26BrN3O
• Molecular Weight: 380.3 g/mol

Description

N-[1-(1-adamantyl)ethyl]-4-bromo-1,5-dimethyl-1H-pyrazole-3-carboxamide, commonly referred to as AEBP1 inhibitor, is a chemical compound that has been extensively studied in recent years due to its potential therapeutic applications. This compound is a small molecule inhibitor of adipocyte enhancer-binding protein 1 (AEBP1), which has been implicated in various cellular processes, including adipogenesis, inflammation, and cancer. In

Mechanism of Action

N-[1-(1-adamantyl)ethyl]-4-bromo-1,5-dimethyl-1H-pyrazole-3-carboxamide inhibitor exerts its pharmacological effects by binding to this compound and inhibiting its function. This compound is a transcriptional regulator that binds to DNA and regulates the expression of various genes involved in cellular processes, including adipogenesis and inflammation. This compound inhibitor binds to the DNA-binding domain of this compound and prevents its interaction with DNA, thereby inhibiting its transcriptional activity.
Biochemical and Physiological Effects:
This compound inhibitor has been shown to have various biochemical and physiological effects, including inhibition of adipogenesis, promotion of browning of white adipose tissue, inhibition of cancer cell growth and proliferation, and reduction of inflammation. These effects are mediated through the inhibition of this compound function, which regulates the expression of various genes involved in these cellular processes.

Advantages and Limitations for Lab Experiments

N-[1-(1-adamantyl)ethyl]-4-bromo-1,5-dimethyl-1H-pyrazole-3-carboxamide inhibitor has several advantages for lab experiments, including its small molecular weight, which allows for easy synthesis and purification, and its specificity for this compound, which allows for selective inhibition of its function. However, this compound inhibitor also has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-[1-(1-adamantyl)ethyl]-4-bromo-1,5-dimethyl-1H-pyrazole-3-carboxamide inhibitor, including the development of more potent and selective inhibitors, the identification of novel therapeutic applications, and the elucidation of the molecular mechanisms underlying its pharmacological effects. Additionally, the development of new animal models of disease that more closely mimic human disease may provide new insights into the therapeutic potential of this compound inhibitor.

Scientific Research Applications

N-[1-(1-adamantyl)ethyl]-4-bromo-1,5-dimethyl-1H-pyrazole-3-carboxamide inhibitor has been extensively studied in various scientific research applications, including cancer, obesity, and inflammation. In cancer research, this compound has been shown to be overexpressed in various types of cancer, including breast, lung, and liver cancer. This compound inhibitor has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.
In obesity research, this compound has been shown to play a critical role in adipogenesis, the process by which fat cells are formed. This compound inhibitor has been shown to inhibit adipogenesis and promote the browning of white adipose tissue, which has been associated with improved metabolic health.
In inflammation research, this compound has been shown to regulate the expression of various pro-inflammatory cytokines, including TNF-α and IL-6. This compound inhibitor has been shown to reduce inflammation in various animal models of inflammatory diseases, including rheumatoid arthritis and colitis.